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This technical guide provides a comprehensive overview of the available information on 4-
Formylphenyl 1-naphthoate, a specialized organic compound with potential applications in

synthetic chemistry and materials science.[1] Due to the limited availability of specific

experimental data for this compound, this guide amalgamates information from structurally

related aromatic esters and aldehydes to provide best-practice recommendations for its

handling and use.

Chemical Properties and Solubility
4-Formylphenyl 1-naphthoate possesses a molecular structure that includes a formylphenyl

group and a naphthalene carboxylate moiety, suggesting its utility as an intermediate in the

synthesis of photoactive or liquid crystalline materials.[1] Its aromatic and ester functionalities

contribute to its stability and reactivity.[1]

Physical and Chemical Properties:
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Property Value Source

CAS Number 331253-68-0 [1][2]

Molecular Formula C18H12O3 [1][2]

Molecular Weight 276.29 g/mol [1][2]

Appearance Solid (form may vary)
Inferred from related

compounds

Melting Point Not determined

Boiling Point Not determined

Solubility Profile (Predicted):

Quantitative solubility data for 4-Formylphenyl 1-naphthoate is not readily available.

However, based on the general principles of solubility for aromatic esters, a qualitative profile

can be predicted. Esters are generally soluble in a range of organic solvents.[3] The large

aromatic surface area of the naphthalene and phenyl groups suggests that it will be more

soluble in nonpolar and polar aprotic solvents than in polar protic solvents like water.
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Solvent Class Predicted Solubility Rationale

Halogenated Solvents (e.g.,

Dichloromethane, Chloroform)
High

Effective at solvating large

aromatic systems.

Aromatic Hydrocarbons (e.g.,

Toluene, Benzene)
High

"Like dissolves like" principle;

similar aromatic structures.

Ethers (e.g., Diethyl ether,

Tetrahydrofuran)
Moderate to High

Good general solvents for

many organic compounds.

Ketones (e.g., Acetone, Methyl

Ethyl Ketone)
Moderate

Polarity may be suitable for

dissolving the ester.

Esters (e.g., Ethyl acetate) Moderate to High
Good general solvents for

other esters.

Alcohols (e.g., Methanol,

Ethanol)
Low to Moderate

The large nonpolar region of

the molecule may limit

solubility.

Water Very Low/Insoluble
The hydrophobic nature of the

aromatic rings will dominate.

Handling Precautions and Safety
A specific Safety Data Sheet (SDS) for 4-Formylphenyl 1-naphthoate is not publicly available.

The following precautions are based on the general hazards associated with aromatic

aldehydes and esters.

General Handling:

Work in a well-ventilated area, preferably in a chemical fume hood, to avoid inhalation of dust

or vapors.[4][5]

Avoid contact with skin and eyes.[4][5][6]

Wash hands thoroughly after handling.[4]

Minimize dust generation and accumulation.[4]
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Keep away from heat, sparks, and open flames.[7][8]

Use non-sparking tools.[7][8]

Personal Protective Equipment (PPE):

Eye Protection: Wear chemical safety goggles or a face shield.[5][9][10]

Hand Protection: Wear appropriate chemical-resistant gloves (e.g., nitrile or butyl rubber).[9]

[10] Latex gloves may not provide adequate protection.[9]

Skin and Body Protection: Wear a lab coat and, if necessary, additional protective clothing to

prevent skin contact.[4][10]

Storage:

Store in a cool, dry, and well-ventilated area away from direct sunlight and heat sources.[11]

Keep containers tightly sealed to prevent contamination and evaporation.[6][11]

Store away from incompatible materials such as strong oxidizing agents, strong acids, and

strong bases.[6] For some aromatic compounds, refrigeration (2°C to 8°C) may be

recommended to slow oxidation.[12]

First Aid Measures:

Inhalation: Move the person to fresh air. If breathing is difficult, seek medical attention.[4][6]

Skin Contact: Immediately wash the affected area with soap and plenty of water for at least

15 minutes.[6][9][10] Remove contaminated clothing.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids.[4][6][9] Seek medical attention.

Ingestion: Do not induce vomiting. Rinse mouth with water and seek immediate medical

attention.[4][10]
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General Protocol for Solubility Determination
(Gravimetric Method)
This protocol outlines a general procedure for determining the solubility of 4-Formylphenyl 1-
naphthoate in various organic solvents.

Materials:

4-Formylphenyl 1-naphthoate

Selected organic solvents (e.g., dichloromethane, toluene, ethyl acetate, ethanol)

Analytical balance

Vials with screw caps

Constant temperature water bath or heating block

Vortex mixer

Centrifuge

Pipettes

Oven

Procedure:

Preparation of Saturated Solutions:

Add an excess amount of 4-Formylphenyl 1-naphthoate to a pre-weighed vial.

Record the initial mass of the solid.

Add a known volume (e.g., 2 mL) of the selected solvent to the vial.

Securely cap the vial and place it in a constant temperature bath set to the desired

temperature (e.g., 25 °C).
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Agitate the mixture using a vortex mixer for a set period (e.g., 24-48 hours) to ensure

equilibrium is reached.

Separation of Undissolved Solid:

After the equilibration period, visually confirm that excess solid remains.

Centrifuge the vial at a high speed to pellet the undissolved solid.

Determination of Solute Concentration:

Carefully transfer a known volume of the clear supernatant to a pre-weighed vial.

Evaporate the solvent in the second vial to dryness using a gentle stream of nitrogen or by

placing it in an oven at a temperature below the compound's melting point.

Once the solvent is completely removed, weigh the vial containing the dried solute.

The mass of the dissolved solid can be calculated by subtracting the initial mass of the

empty vial.

Calculation of Solubility:

Solubility can be expressed in various units, such as g/L or mol/L, using the mass of the

dissolved solid and the volume of the supernatant taken.

Diagrams
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Caption: Experimental workflow for determining solubility.
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Chemical Properties Handling & Solubility Implications

4-Formylphenyl 1-naphthoate
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Caption: Property-implication relationships.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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